Cas no 206559-60-6 (2,3-Dimethyl-4-methoxyphenylacetonitrile)

2,3-Dimethyl-4-methoxyphenylacetonitrile is a specialized organic compound featuring a phenylacetonitrile core substituted with methyl and methoxy functional groups. Its molecular structure, characterized by the nitrile group and aromatic ring substitutions, makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The methoxy and dimethyl groups enhance its reactivity in electrophilic aromatic substitution and nucleophilic addition reactions. This compound is typically utilized in controlled environments due to its precise reactivity profile. Its stability under standard conditions and well-defined synthetic pathways contribute to its reliability in multi-step organic synthesis.
2,3-Dimethyl-4-methoxyphenylacetonitrile structure
206559-60-6 structure
Product Name:2,3-Dimethyl-4-methoxyphenylacetonitrile
CAS No:206559-60-6
MF:C11H13NO
MW:175.227022886276
MDL:MFCD00060296
CID:825226
PubChem ID:594894
Update Time:2025-05-21

2,3-Dimethyl-4-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dimethyl-4-methoxyphenylacetonitrile
    • 2-(4-methoxy-2,3-dimethylphenyl)acetonitrile
    • AKOS006343934
    • DTXSID90344182
    • SCHEMBL954640
    • (4-Methoxy-2,3-dimethylphenyl)acetonitrile
    • Benzeneacetonitrile, 4-methoxy-2,3-dimethyl-
    • DB-019779
    • (4-methoxy-2,3-dimethyl-phenyl)-acetonitrile
    • (4-Methoxy-2,3-dimethylphenyl)acetonitrile #
    • 206559-60-6
    • MFCD00060296
    • 2-(4-methoxy-2,3-dimethyl-phenyl)-acetonitrile
    • MDL： MFCD00060296
    • Inchi： 1S/C11H13NO/c1-8-9(2)11(13-3)5-4-10(8)6-7-12/h4-5H,6H2,1-3H3
    • InChI Key： VJYKILPDSJBHEA-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC=C(CC#N)C(C)=C1C

Computed Properties

  • Exact Mass: 175.10000
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Melting Point: 77-80°C
  • PSA: 33.02000
  • LogP: 2.37808

2,3-Dimethyl-4-methoxyphenylacetonitrile Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT, IRRITANT-HARMFUL

2,3-Dimethyl-4-methoxyphenylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,3-Dimethyl-4-methoxyphenylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
135300-1g
2,3-Dimethyl-4-methoxyphenylacetonitrile
 206559-60-6 98%
1g
 ￡54.00 2022-02-28
Fluorochem
135300-5g
2,3-Dimethyl-4-methoxyphenylacetonitrile
 206559-60-6 98%
5g
 ￡219.00 2022-02-28
TRC
D474978-50mg
2,3-Dimethyl-4-methoxyphenylacetonitrile
 206559-60-6
50mg
 $ 50.00 2022-06-05
TRC
D474978-100mg
2,3-Dimethyl-4-methoxyphenylacetonitrile
 206559-60-6
100mg
 $ 65.00 2022-06-05
TRC
D474978-500mg
2,3-Dimethyl-4-methoxyphenylacetonitrile
 206559-60-6
500mg
 $ 115.00 2022-06-05
abcr
AB150598-1 g
2,3-Dimethyl-4-methoxyphenylacetonitrile, 98%; .
 206559-60-6 98%
1g
 €136.60 2023-05-09
abcr
AB150598-5 g
2,3-Dimethyl-4-methoxyphenylacetonitrile, 98%; .
 206559-60-6 98%
5g
 €384.80 2023-05-09
Cooke Chemical
BD3614548-25g
2-(4-Methoxy-2,3-dimethylphenyl)acetonitrile
 206559-60-6 95+%
25g
 RMB 3125.60 2025-02-20
abcr
AB150598-1g
2,3-Dimethyl-4-methoxyphenylacetonitrile, 98%; .
 206559-60-6 98%
1g
 €136.60 2025-02-27
abcr
AB150598-5g
2,3-Dimethyl-4-methoxyphenylacetonitrile, 98%; .
 206559-60-6 98%
5g
 €384.80 2025-02-27

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